2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 2-[(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C13H18N4O/c1-11-5-8-15(9-6-11)10-17-13(18)16-7-3-2-4-12(16)14-17/h2-4,7,11H,5-6,8-10H2,1H3
• InChI Key: URDOOLPZARZKKX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CN2C(=O)N3C=CC=CC3=N2
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol

Description

2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a triazolopyridine derivative that has been shown to have significant effects on the central nervous system, making it a valuable tool for investigating various neurological and psychiatric disorders.

Mechanism of Action

2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one exerts its effects on the central nervous system by selectively targeting and destroying dopaminergic neurons in the brain. This leads to a decrease in dopamine levels, which can result in a range of neurological and psychiatric symptoms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one include a decrease in dopamine levels, which can lead to a range of neurological and psychiatric symptoms, including tremors, rigidity, and depression. 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has also been shown to have potential applications in the treatment of various psychiatric disorders, including depression and anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one in lab experiments is its ability to selectively target and destroy dopaminergic neurons in the brain, making it a valuable tool for investigating Parkinson's disease. However, 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one also has several limitations, including its potential toxicity and the difficulty in controlling the dose and duration of exposure.

Future Directions

There are several future directions for the use of 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one in scientific research. One potential area of investigation is the development of new treatments for Parkinson's disease and other neurological disorders. 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one may also have potential applications in the treatment of various psychiatric disorders, including depression and anxiety. Additionally, further research is needed to better understand the mechanisms of action of 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one and its potential side effects.

Synthesis Methods

2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one can be synthesized through a multistep process involving the reaction of 4-methylpiperidine with various reagents to form the triazolopyridine ring system. The final product is obtained through a series of purification steps, including recrystallization and chromatography.

Scientific Research Applications

2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been extensively studied for its potential applications in scientific research. One of the most significant uses of 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one is as a neurotoxin that selectively destroys dopaminergic neurons in the brain, making it a valuable tool for investigating Parkinson's disease. 2-[(4-Methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has also been shown to have potential applications in the treatment of various psychiatric disorders, including depression and anxiety.